Cas no 2648941-37-9 (3-Chloro-5-cyanobenzene-1-sulfonyl fluoride)

• Product Name: 3-Chloro-5-cyanobenzene-1-sulfonyl fluoride
• CAS No: 2648941-37-9
• MF: C₇H₃ClFNO₂S
• MW: 219.620622873306
• CID: 6423603
• PubChem ID: 165904379
• Update Time: 2025-06-09

3-Chloro-5-cyanobenzene-1-sulfonyl fluoride Chemical and Physical Properties

Names and Identifiers

• 3-chloro-5-cyanobenzene-1-sulfonyl fluoride
• EN300-7468766
• 2648941-37-9
• 3-Chloro-5-cyanobenzene-1-sulfonyl fluoride

• Inchi： 1S/C7H3ClFNO2S/c8-6-1-5(4-10)2-7(3-6)13(9,11)12/h1-3H
• InChI Key： CZXJHOXJIYLLFP-UHFFFAOYSA-N
• SMILES： ClC1C=C(C#N)C=C(C=1)S(=O)(=O)F

Computed Properties

• Exact Mass: 218.9557054g/mol
• Monoisotopic Mass: 218.9557054g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 328
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 66.3Ų

Additional information on 3-Chloro-5-cyanobenzene-1-sulfonyl fluoride

Introduction to 3-Chloro-5-cyanobenzene-1-sulfonyl fluoride (CAS No. 2648941-37-9)

3-Chloro-5-cyanobenzene-1-sulfonyl fluoride (CAS No. 2648941-37-9) is a versatile and highly reactive organic compound that has gained significant attention in recent years due to its unique chemical properties and potential applications in various fields, particularly in pharmaceutical and materials science. This compound is characterized by its chloro and cyano substituents on the benzene ring, along with a sulfonyl fluoride functional group, which collectively contribute to its reactivity and utility in synthetic chemistry.

The molecular structure of 3-Chloro-5-cyanobenzene-1-sulfonyl fluoride is represented by the formula C₈H₃ClFN₂O₂S. The presence of the sulfonyl fluoride group (SO₂F) makes it an excellent electrophilic reagent, capable of participating in a wide range of chemical reactions, including nucleophilic substitution, addition reactions, and cross-coupling reactions. This reactivity is crucial for its use in the synthesis of complex organic molecules, particularly those with biological activity.

In the context of pharmaceutical research, 3-Chloro-5-cyanobenzene-1-sulfonyl fluoride has been explored as a key intermediate in the development of novel drugs. Its ability to form stable covalent bonds with specific biomolecules makes it a valuable tool in the design of targeted therapies. For instance, recent studies have shown that compounds derived from 3-Chloro-5-cyanobenzene-1-sulfonyl fluoride can selectively inhibit certain enzymes involved in disease pathways, such as kinases and proteases. This selective inhibition can lead to more effective and safer drug candidates with reduced side effects.

The synthetic versatility of 3-Chloro-5-cyanobenzene-1-sulfonyl fluoride has also been leveraged in the development of new materials. In materials science, this compound can be used as a building block for the synthesis of advanced polymers and functional materials. For example, researchers have utilized it to create polymers with enhanced mechanical properties, thermal stability, and chemical resistance. These materials have potential applications in various industries, including electronics, automotive, and aerospace.

In addition to its applications in pharmaceuticals and materials science, 3-Chloro-5-cyanobenzene-1-sulfonyl fluoride has been studied for its role in catalysis. The sulfonyl fluoride group can act as a Lewis acid catalyst, facilitating various organic transformations under mild conditions. This property has led to its use in green chemistry processes, where it helps reduce the environmental impact of chemical synthesis by minimizing waste and energy consumption.

The safety and handling of 3-Chloro-5-cyanobenzene-1-sulfonyl fluoride are important considerations for researchers working with this compound. It is generally handled under inert conditions to prevent degradation or unwanted side reactions. Proper personal protective equipment (PPE) should be used when handling this compound to ensure safety. Additionally, it is important to follow all relevant regulations and guidelines for the storage and disposal of this chemical.

In conclusion, 3-Chloro-5-cyanobenzene-1-sulfonyl fluoride (CAS No. 2648941-37-9) is a highly valuable compound with a wide range of applications in pharmaceutical research, materials science, and catalysis. Its unique chemical properties make it an essential reagent for the synthesis of complex molecules with diverse functionalities. As research continues to advance, the potential uses of this compound are likely to expand further, contributing to significant advancements in multiple scientific fields.